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Compound of Interest

Ethyl 4-(4-fluorophenyl)-2,4-
Compound Name:
dioxobutanoate

cat. No.: B1297635

An In-depth Technical Guide on the Safety and Handling of Ethyl 4-(4-fluorophenyl)-2,4-
dioxobutanoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
based on publicly available safety information. It is not a substitute for a formal Safety Data
Sheet (SDS) provided by the supplier. Always consult the specific SDS for the material you are
using and adhere to all institutional and regulatory safety protocols.

Chemical Identification and Properties

Ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate is a chemical intermediate often used in the
synthesis of more complex molecules in drug discovery and development. Understanding its
fundamental properties is the first step in ensuring its safe handling.

Table 1: Chemical and Physical Properties[1][2]
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Property Value

CAS Number 31686-94-9

Molecular Formula C12H11FO4

Molecular Weight 238.21 g/mol

Appearance Light yellow to yellow solid
Boiling Point (Predicted) 360.9+£22.0°C

Density (Predicted) 1.241 + 0.06 g/cm?3

| pKa (Predicted) | 6.00 = 0.25 |

Hazard Identification and Classification

This compound is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The GHS classification provides a clear summary of the

potential health effects.[3]

Table 2: GHS Hazard Classification[3]

Hazard Class Category Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2A S
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity — H335: May cause respiratory
Category 3

Single exposure

irritation

| Signal Word | - | Warning |
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Safety and Handling Protocols

Given the identified hazards, a structured approach to handling is mandatory. The following
protocols outline the necessary precautions from receipt of the material to its final disposal.

Personal Protective Equipment (PPE)

Engineering controls (such as fume hoods) are the primary line of defense. However,
appropriate PPE must always be worn.
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Required Personal Protective Equipment

Protects from
inhalation

Protection Areas

Fume Hood

Prevents skin
contact

g Respiratory System

Nitrile Gloves

Prevents eye
contact

Hands/Skin

Safety Goggles

Protects from
splashes

Lab Coat

Body/Clothing

Inherent Hazards

H302: Harmful if swallowed w H319: Eye Irritant H332: Harmful if inhaled H335: Respiratory Irritant

otential Exposure Route

s /
v

No mouth pipetting Use Gloves, Lab Co

Control Measures

at Wear Safety Goggles

Work in Fume Hood

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start: Review SDS
and Protocol

:

Prepare Work Area
(Fume Hood)

Y

Don Appropriate PPE
(Goggles, Gloves, Coat)

A/

Retrieve Chemical
from 2-8°C Storage

Y

Weigh Solid Compound
in Fume Hood

Y

Perform Reaction/
Experiment

Y

Quench/Work-up
(if applicable)

A/

Dispose of Waste in
Designated Container

Y

Clean Glassware
and Work Area

Doff PPE

\
Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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